Cas no 189063-13-6 (4-(1H-pyrazol-3-yl)benzene-1-sulfonamide)

• Product Name: 4-(1H-pyrazol-3-yl)benzene-1-sulfonamide
• CAS No: 189063-13-6
• MF: C₉H₉N₃O₂S
• MW: 223.251660108566
• MDL: MFCD11650787
• CID: 1384170
• PubChem ID: 18971417
• Update Time: 2025-04-20

4-(1H-pyrazol-3-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 4-(1H-pyrazol-3-yl)-
• 4-(1H-pyrazol-3-yl)benzene-1-sulfonamide
• SCHEMBL1186565
• 189063-13-6
• EN300-272062

• MDL： MFCD11650787
• Inchi： 1S/C9H9N3O2S/c10-15(13,14)8-3-1-7(2-4-8)9-5-6-11-12-9/h1-6H,(H,11,12)(H2,10,13,14)
• InChI Key： LUBUJHFFYCYJRQ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)C1=CC=NN1)(N)(=O)=O

Computed Properties

• Exact Mass: 223.04167
• Monoisotopic Mass: 223.04154771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 97.2Ų

Experimental Properties

• PSA: 88.84

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles